Cas no 112077-95-9 (Propanamide,N-(4-aminophenyl)-N-methyl-)

• Product Name: Propanamide,N-(4-aminophenyl)-N-methyl-
• CAS No: 112077-95-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 129517
• PubChem ID: 13931389
• Update Time: 2025-06-08

Propanamide,N-(4-aminophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(4-aminophenyl)-N-methyl-
• N-propionyl-N-methyl-4-aminoaniline
• Propanamide, N-(4-aminophenyl)-N-methyl-
• EN300-378205
• N-(4-AMINOPHENYL)-N-METHYLPROPANAMIDE
• GNQLYIOPOBUPER-UHFFFAOYSA-N
• N-(4-aminophenyl)-N-methylpropionamide
• CS-0247904
• 112077-95-9
• SCHEMBL737988

• Inchi： 1S/C10H14N2O/c1-3-10(13)12(2)9-6-4-8(11)5-7-9/h4-7H,3,11H2,1-2H3
• InChI Key： GNQLYIOPOBUPER-UHFFFAOYSA-N
• SMILES： O=C(CC)N(C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Propanamide,N-(4-aminophenyl)-N-methyl-

Propanamide, N-(4-aminophenyl)-N-methyl- (CAS No. 112077-95-9): A Comprehensive Overview

Propanamide, N-(4-aminophenyl)-N-methyl-, identified by its Chemical Abstracts Service (CAS) number 112077-95-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both an aromatic amine group and a methyl-substituted amide moiety imparts distinct chemical and biological properties, making it a versatile building block for drug discovery and development.

The< strong>N-(4-aminophenyl)-N-methyl-propanamide structure is characterized by a propyl chain linked to an amide group, where the nitrogen atom of the amide is substituted with a methyl group and an ortho-aminophenyl ring. This arrangement not only influences its solubility and reactivity but also its potential interaction with biological targets. The aromatic ring, in particular, serves as a key pharmacophore, capable of engaging in various non-covalent interactions such as hydrogen bonding, π-stacking, and hydrophobic interactions, which are crucial for the binding affinity and selectivity of drug candidates.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from amide-based scaffolds. The< strong>propanamide core has been extensively studied for its role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of enzymes involved in the inflammatory cascade. The< strong>N-(4-aminophenyl) moiety further enhances the compound's potential by providing a rigid aromatic platform that can be fine-tuned through structural modifications to improve binding affinity to specific protein targets.

One of the most compelling aspects of< strong>Propanamide, N-(4-aminophenyl)-N-methyl- is its synthetic accessibility. The compound can be readily prepared through classical organic reactions such as nucleophilic substitution or condensation reactions involving appropriate precursors. This ease of synthesis makes it an attractive candidate for large-scale production and further derivatization, enabling researchers to explore a wide range of structural analogs. Additionally, the presence of both functional groups allows for diverse chemical modifications, including introduction of further substituents on the aromatic ring or the propyl chain, thereby expanding its pharmacological profile.

The biological activity of< strong>N-(4-aminophenyl)-N-methyl-propanamide has been explored in several contexts. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The aromatic amine group is known to interact with these receptors, potentially leading to effects on mood regulation and cognitive function. Furthermore, the compound has shown inhibitory activity against certain enzymes implicated in metabolic disorders, suggesting its utility in developing treatments for conditions such as diabetes and obesity.

Recent advances in computational chemistry have further enhanced the understanding of how< strong>Propanamide, N-(4-aminophenyl)-N-methyl- interacts with biological targets. Molecular docking simulations have been used to predict binding modes and affinities for various protein receptors and enzymes. These computational studies have provided valuable insights into the structural features that contribute to biological activity, guiding the design of more potent and selective derivatives. Moreover, virtual screening techniques have identified novel analogs with improved pharmacokinetic properties, paving the way for more efficient drug development pipelines.

The pharmaceutical industry has taken note of the potential applications of< strong>N-(4-aminophenyl)-N-methyl-propanamide. Several companies are currently engaged in developing proprietary derivatives for therapeutic use. These efforts are focused on optimizing key parameters such as solubility, bioavailability, and metabolic stability. By leveraging the unique structural features of this compound, researchers aim to create new drugs that address unmet medical needs across multiple therapeutic areas.

In conclusion,< strong>Propanamide, N-(4-aminophenyl)-N-methyl- (CAS No. 112077-95-9) represents a promising scaffold for drug discovery and development. Its distinctive structural features offer a rich foundation for designing molecules with tailored biological activities. With ongoing research aimed at elucidating its mechanisms of action and optimizing its pharmacological profile, this compound is poised to play a significant role in future therapeutic strategies.